Cas no 62580-65-8 (Benzenamine, 4-methyl-N-[4-(phenylmethoxy)phenyl]-)

Benzenamine, 4-methyl-N-[4-(phenylmethoxy)phenyl]- structure
62580-65-8 structure
Product Name:Benzenamine, 4-methyl-N-[4-(phenylmethoxy)phenyl]-
CAS No:62580-65-8
MF:C20H19NO
MW:289.370965242386
CID:439414
PubChem ID:58990245
Update Time:2025-04-19

Benzenamine, 4-methyl-N-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-methyl-N-[4-(phenylmethoxy)phenyl]-
    • 4-methyl-N-(4-phenylmethoxyphenyl)aniline
    • 4-(Benzyloxy)-N-(4-methylphenyl)aniline
    • 62580-65-8
    • SCHEMBL8737849
    • DTXSID70730781
    • Inchi: 1S/C20H19NO/c1-16-7-9-18(10-8-16)21-19-11-13-20(14-12-19)22-15-17-5-3-2-4-6-17/h2-14,21H,15H2,1H3
    • InChI Key: ZFBJJQSGDUCDKD-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 289.14677
  • Monoisotopic Mass: 289.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26
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